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Compound of Interest

Compound Name: 3-Chloropyrazine-2-ethanol

Cat. No.: B15045998

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3-chloropyrazin-2-yl)methanol is a versatile heterocyclic building block in organic synthesis,
primarily utilized as a key intermediate in the preparation of a variety of biologically active
compounds. Its pyrazine core, substituted with a chloro and a hydroxymethyl group, offers
multiple reaction sites for derivatization. The chlorine atom can be displaced through
nucleophilic substitution, while the primary alcohol functionality allows for oxidation,
esterification, and etherification. These transformations enable the introduction of diverse
functional groups, making it a valuable scaffold in the synthesis of pharmaceuticals and
agrochemicals. For instance, derivatives of this molecule are integral to the synthesis of
complex therapeutic agents.

Key Synthetic Applications

(3-chloropyrazin-2-yl)methanol serves as a precursor for several important chemical
transformations, including:

o Oxidation to Aldehyde: The primary alcohol can be oxidized to form 3-chloropyrazine-2-
carbaldehyde, a crucial intermediate for creating more complex molecules, including various
therapeutic agents.
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 Etherification: The hydroxyl group can be converted into an ether linkage, allowing for the
introduction of various alkyl or aryl groups.

« Esterification: Reaction with carboxylic acids or their derivatives yields esters, which can be
useful for modifying the physicochemical properties of a lead compound.

e Nucleophilic Substitution: The chlorine atom on the pyrazine ring can be substituted by a
range of nucleophiles, enabling the formation of new carbon-carbon and carbon-heteroatom
bonds.

Experimental Protocols
Oxidation of (3-chloropyrazin-2-yl)methanol to 3-
chloropyrazine-2-carbaldehyde

This protocol describes the oxidation of the primary alcohol to the corresponding aldehyde
using manganese dioxide (MnOz2), a common and mild oxidizing agent for this transformation.

Reaction Scheme:

MnO2

Dichloromethane, rt

(3-chloropyrazin-2-yl)methanol » 3-chloropyrazine-2-carbaldehyde

1. NaH

THE, 0 °C to rt

(3-chloropyrazin-2-yl)methanol » (3-chloropyrazin-2-yl)methyl ether
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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